![molecular formula C9H9N3O4 B1416953 N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide CAS No. 860686-01-7](/img/structure/B1416953.png)
N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide
Overview
Description
N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. This compound is commonly referred to as HNPA and is a derivative of acetohydroxamic acid. HNPA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research in multiple fields.
Scientific Research Applications
Rapid Cleavage of Phosphate Triesters
N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide has been researched for its ability to rapidly cleave phosphate triesters like organophosphates. In a study by Manfredi et al. (2016), this compound showed a 107-fold rate enhancement over spontaneous hydrolysis in aqueous medium, suggesting potential for degrading toxic organophosphates (Manfredi et al., 2016).
Solvatochromism and Hydrogen Bonding Effects
The compound has been studied for its solvatochromic properties and the effect of bifurcate hydrogen bonding on its IR spectrum and dipole moment in solution. Krivoruchka et al. (2004) found that the N-(4-Methyl-2-nitrophenyl)acetamide molecule forms complexes with a protophilic solvent, stabilized by a bifurcate H bond (Krivoruchka et al., 2004).
Antimalarial Activity
Werbel et al. (1986) studied derivatives of this compound for their antimalarial activity. They found that increasing antimalarial potency against Plasmodium berghei in mice was correlated with the decreasing size and electron donation of the phenyl ring substituents (Werbel et al., 1986).
Conformational Analysis
The conformation of N—H bond in similar compounds has been studied for their implications in molecular structures. Gowda et al. (2007) analyzed the conformation in 2-chloro-N-(3-methylphenyl)acetamide, finding that the N—H bond is syn to the meta-methyl group (Gowda et al., 2007).
Catalytic Hydrogenation in Green Synthesis
Qun-feng Zhang (2008) explored the use of this compound in the catalytic hydrogenation for green synthesis, demonstrating its importance in the production of azo disperse dyes (Zhang, 2008).
Antioxidant Properties
Gopi and Dhanaraju (2020) synthesized derivatives of this compound and evaluated their antioxidant activity. They found that certain derivatives showed remarkable activity due to the attachment of halogens at specific positions in the phenyl ring (Gopi & Dhanaraju, 2020).
properties
IUPAC Name |
N-[(Z)-N-hydroxy-C-(4-nitrophenyl)carbonimidoyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O4/c1-6(13)10-9(11-14)7-2-4-8(5-3-7)12(15)16/h2-5,14H,1H3,(H,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGCAMDYTGNNWEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=NO)C1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N/C(=N\O)/C1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide | |
CAS RN |
860686-01-7 | |
Record name | N-[(Hydroxyamino)(4-nitrophenyl)methylene]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=860686-01-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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